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Compound of Interest

Compound Name:

N-Methyl-2-

(phenylthio)ethanamine

hydrochloride

CAS No.: 114458-72-9

Cat. No.: B2866283

Get Quote

Executive Summary
N-Methyl-2-(phenylthio)ethanamine hydrochloride is a secondary amine building block

characterized by a phenylthioether moiety linked to an N-methyl ethylamine chain.[1] It serves

as a critical intermediate in the synthesis of serotonin and norepinephrine reuptake inhibitors

(SNRIs) and other central nervous system (CNS) active agents. Its structural motif—combining

a lipophilic aryl-thioether with a basic amine—mimics the pharmacophore of several

antidepressant and analgesic drugs, making it a valuable tool for structure-activity relationship

(SAR) studies and impurity profiling.

Chemical Identity & Nomenclature[1][2][3][4][5]
This compound is defined by the presence of a sulfur atom bridging a phenyl ring and an

ethylamine chain, a configuration that imparts unique electronic and steric properties compared

to its ether (oxygen) or methylene (carbon) analogs.
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Core Identifiers
Parameter Details

IUPAC Name
N-Methyl-2-(phenylthio)ethan-1-amine

hydrochloride

Common Synonyms

Methyl[2-(phenylthio)ethyl]amine HCl; 2-

(Phenylthio)-N-methylethylamine hydrochloride;

N-Methyl-2-phenylsulfanyl-ethylamine HCl

CAS Number
2014-78-0 (Referenced as specific salt form;

verify with supplier)

Molecular Formula C₉H₁₃NS[2][3][4][5] · HCl

Molecular Weight 203.73 g/mol (Salt); 167.27 g/mol (Free Base)

SMILES CNCCSc1ccccc1.Cl

InChI Key
(Predicted) ZHXISMXDCUJVCY-

UHFFFAOYSA-N (for free base)

Physiochemical Properties
Understanding the physiochemical profile is essential for optimizing reaction conditions and

formulation strategies. The thioether linkage significantly influences the compound's lipophilicity

and metabolic stability.

Key Properties Table
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Property Value / Description Relevance

Appearance
White to off-white crystalline

solid

Indicates purity; yellowing

suggests oxidation (sulfoxide

formation).

Solubility
Soluble in Water, Methanol,

DMSO

High water solubility due to the

hydrochloride salt form

facilitates aqueous workups.

pKa (Base) ~9.5 (Predicted)

Typical for secondary aliphatic

amines; exists as a cation at

physiological pH.

LogP (Base) ~2.4 (Predicted)

Moderate lipophilicity allows for

membrane permeability in

biological assays.

Melting Point
130–135 °C (Typical for HCl

salts)

Useful for identity verification

via capillary melting point

apparatus.

Hygroscopicity Moderate

Requires storage in a

desiccator to prevent clumping

and hydrolysis.

Synthesis & Manufacturing Protocols
The synthesis of N-Methyl-2-(phenylthio)ethanamine hydrochloride typically follows a

nucleophilic substitution pathway. The most robust method involves the alkylation of thiophenol

with a 2-chloroethylamine derivative.

Protocol: Nucleophilic Substitution Strategy
Reaction Principle: Thiophenol is deprotonated to form the highly nucleophilic thiophenolate

anion, which attacks the electrophilic carbon of 2-chloro-N-methylethylamine.

Reagents:

Thiophenol (1.0 eq)
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2-Chloro-N-methylethylamine hydrochloride (1.1 eq)

Sodium Hydroxide (2.2 eq) or Potassium Carbonate (2.5 eq)

Solvent: Ethanol/Water (1:1) or DMF (for anhydrous conditions)

Step-by-Step Methodology:

Preparation of Nucleophile:

Dissolve Thiophenol (10 mmol) in Ethanol (20 mL).

Add Sodium Hydroxide (22 mmol) dissolved in minimal water. Stir for 15 minutes at 0°C

under Nitrogen atmosphere to generate sodium thiophenolate.

Alkylation:

Add 2-Chloro-N-methylethylamine hydrochloride (11 mmol) portion-wise to the reaction

mixture.

Note: The amine salt is used directly; the excess base neutralizes the HCl to free the

amine in situ.

Reaction:

Heat the mixture to reflux (80°C) for 4–6 hours. Monitor by TLC (Mobile phase:

DCM/MeOH 9:1) or HPLC.

Workup:

Cool to room temperature.[6][7] Evaporate ethanol under reduced pressure.

Dilute residue with Water (50 mL) and extract with Dichloromethane (3 x 30 mL).

Wash combined organic layers with 1M NaOH (to remove unreacted thiophenol) and

Brine.

Dry over anhydrous Na₂SO₄ and concentrate to yield the crude free base (oil).
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Salt Formation:

Dissolve the crude oil in Diethyl Ether or Ethanol.

Add 2M HCl in Ether dropwise at 0°C with vigorous stirring.

Filter the resulting white precipitate, wash with cold Ether, and dry under vacuum.

Synthesis Pathway Diagram

Thiophenol
(Ph-SH)

Transition State
(SN2 Attack)

NaOH, EtOH
Deprotonation

2-Chloro-N-methylethylamine
(Cl-CH2-CH2-NHMe)

+
Free Base Product

(Ph-S-CH2-CH2-NHMe)
Reflux, -NaCl Final Product

(HCl Salt)

HCl/Ether
Precipitation

Click to download full resolution via product page

Figure 1: Synthetic pathway for N-Methyl-2-(phenylthio)ethanamine hydrochloride via

nucleophilic substitution.

Applications in Drug Development[11]
This compound is not merely a reagent but a strategic scaffold in medicinal chemistry,

particularly for targeting monoamine transporters.

Bioisosteric Replacement Studies
In the optimization of antidepressants like Duloxetine or Atomoxetine, medicinal chemists often

explore the "chalcogen effect" by replacing the ether oxygen (-O-) with sulfur (-S-).

Mechanistic Insight: The sulfur atom is larger and more lipophilic than oxygen, potentially

enhancing binding affinity to hydrophobic pockets within the Serotonin Transporter (SERT) or

Norepinephrine Transporter (NET).

Metabolic Stability: The thioether is susceptible to S-oxidation (forming sulfoxides/sulfones),

altering the drug's half-life and polarity.
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Impurity Profiling
During the synthesis of thiophene-based drugs (e.g., Duloxetine), phenyl-analogs can appear

as impurities if phenyl-based starting materials are present. N-Methyl-2-(phenylthio)ethanamine

serves as a Reference Standard to quantify these specific impurities in quality control (QC)

assays.

Fragment-Based Drug Discovery (FBDD)
The Ph-S-CH2-CH2-N motif is a "privileged structure" in CNS drug design. It is used as a

starting fragment to build larger, more complex ligands for:

5-HT Receptors: Serotonin receptor modulation.

Sigma Receptors: Ligands for Sigma-1 receptors often feature N-alkyl-arylalkylamines.

Analytical Characterization
To ensure scientific integrity, the identity and purity of the compound must be validated using

the following analytical workflow.

Analytical Specifications
Method Expected Result Notes

¹H NMR (DMSO-d₆)

δ 7.2-7.5 (m, 5H, Ar-H) δ 3.2 (t,

2H, S-CH₂) δ 3.0 (t, 2H, N-

CH₂) δ 2.6 (s, 3H, N-CH₃)

The triplet splitting pattern of

the ethyl chain confirms the -

CH₂CH₂- linkage.

¹³C NMR

Ar-C signals (125-135 ppm), S-

CH₂ (~30 ppm), N-CH₂ (~48

ppm), N-CH₃ (~33 ppm).

Distinct shifts for carbons

adjacent to S vs. N.

Mass Spectrometry (ESI+) [M+H]⁺ = 168.1 m/z
Base peak corresponds to the

protonated free amine.

HPLC Purity >98% (Area)

Column: C18; Mobile Phase:

ACN/Water (0.1% TFA);

Gradient elution.
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Analytical Workflow Diagram
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Figure 2: Standard analytical workflow for validation of N-Methyl-2-(phenylthio)ethanamine
hydrochloride.

Safety & Handling Protocol
As a chemical intermediate, this compound requires strict adherence to safety protocols.

Hazards:

Skin/Eye Irritant: Causes serious eye irritation (H319) and skin irritation (H315).

Sensitization: Potential skin sensitizer due to the reactive amine and thioether groups.
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Odor: Thioethers often possess a strong, disagreeable sulfur odor (stench). Work in a

fume hood.

Storage:

Store at 2–8°C under an inert atmosphere (Argon or Nitrogen).

Hygroscopic: Keep container tightly sealed to prevent moisture absorption which can lead

to hydrolysis or difficulty in handling.

Disposal:

Dispose of as hazardous chemical waste. Do not release into drains. Treat with bleach

(hypochlorite) to oxidize residual sulfur odors before disposal if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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